4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfanylmethyl]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C19H15ClN2OS/c20-16-7-9-18(10-8-16)24-13-14-3-5-15(6-4-14)19(23)22-17-2-1-11-21-12-17/h1-12H,13H2,(H,22,23)
• InChI Key: CIRUYJVRCXVGET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C2=CC=C(C=C2)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN2OS
• Molecular Weight: 354.9 g/mol

Description

4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CP-154,526, and it is a selective antagonist of the corticotropin-releasing factor (CRF) type 1 receptor. The CRF system plays a crucial role in the regulation of the stress response, and dysregulation of this system has been implicated in a variety of psychiatric disorders, including anxiety and depression. CP-154,526 has been studied extensively in animal models and has shown promise as a tool for investigating the role of the CRF system in these disorders.

Mechanism of Action

CP-154,526 is a selective antagonist of the 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide type 1 receptor, which is expressed in the brain and other tissues. The 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide system plays a key role in the regulation of the stress response, and dysregulation of this system has been implicated in a variety of psychiatric disorders. By blocking the effects of 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide at the type 1 receptor, CP-154,526 can modulate the stress response and potentially have therapeutic effects in these disorders.
Biochemical and Physiological Effects:
CP-154,526 has been shown to have a number of effects on biochemical and physiological processes in animal models. For example, administration of CP-154,526 has been shown to reduce the release of stress hormones such as cortisol and ACTH, as well as to reduce anxiety-like behavior in response to stress. In addition, CP-154,526 has been shown to modulate feeding behavior and energy balance, potentially through its effects on the 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide system.

Advantages and Limitations for Lab Experiments

One advantage of CP-154,526 is its selectivity for the 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide type 1 receptor, which allows for more precise investigation of the role of this receptor in various physiological and behavioral processes. However, one limitation of CP-154,526 is its relatively short half-life, which may limit its usefulness in certain experimental paradigms.

Future Directions

There are a number of potential future directions for research on CP-154,526. One area of interest is the potential therapeutic applications of this compound in psychiatric disorders such as anxiety and depression. In addition, further investigation of the role of the 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide system in addiction and feeding behavior may lead to new insights into the pathophysiology of these conditions. Finally, the development of longer-acting analogs of CP-154,526 may increase its usefulness in certain experimental paradigms.

Scientific Research Applications

CP-154,526 has been used extensively in animal models to investigate the role of the 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide system in anxiety and depression. Studies have shown that administration of CP-154,526 can block the effects of stress on behavior and physiology, suggesting that the compound may have therapeutic potential for these disorders. In addition, CP-154,526 has been used to investigate the role of the 4-{[(4-chlorophenyl)thio]methyl}-N-3-pyridinylbenzamide system in addiction, as well as in the regulation of feeding behavior and energy balance.